Cas no 29681-97-8 (1,3-Butanedione, 1-[4-(1,1-dimethylethyl)phenyl]-)
29681-97-8 structure
Product Name:1,3-Butanedione, 1-[4-(1,1-dimethylethyl)phenyl]-
CAS No:29681-97-8
MF:C14H18O2
MW:218.291524410248
CID:1442585
PubChem ID:13780783
Update Time:2025-04-20
1,3-Butanedione, 1-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione, 1-[4-(1,1-dimethylethyl)phenyl]-
- 29681-97-8
- AKOS009112609
- DTXSID601245164
- RECKYPXSRZFZJV-UHFFFAOYSA-N
- SCHEMBL1177079
- 1-[4-(1,1-Dimethylethyl)phenyl]-1,3-butanedione
- (4-t-butylbenzoyl)acetone
-
- Inchi: 1S/C14H18O2/c1-10(15)9-13(16)11-5-7-12(8-6-11)14(2,3)4/h5-8H,9H2,1-4H3
- InChI Key: RECKYPXSRZFZJV-UHFFFAOYSA-N
- SMILES: O=C(CC(C)=O)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 218.13074
- Monoisotopic Mass: 218.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,3-Butanedione, 1-[4-(1,1-dimethylethyl)phenyl]- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
29681-97-8 (1,3-Butanedione, 1-[4-(1,1-dimethylethyl)phenyl]-) Related Products
- 3375-38-0(1,6-Diphenyl-1,6-hexanedione)
- 1671-75-6(1-Phenyl-1-heptanone)
- 4433-30-1(Undecanophenone)
- 120-46-7(Dibenzoylmethane)
- 1083-30-3(3-Phenylpropiophenone)
- 1009-14-9(Valerophenone)
- 1671-77-8(4’-Methylvalerophenone)
- 495-40-9(N-Butyrophenone)
- 495-71-6(1,2-Dibenzoylethane)
- 1674-38-0(1-Phenyldodecan-1-one)
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